Cas no 71516-67-1 (2,4-Dichloroacetophenone Oxime)
71516-67-1 structure
Product Name:2,4-Dichloroacetophenone Oxime
CAS No:71516-67-1
MF:C8H7Cl2NO
MW:204.053280115128
CID:569798
PubChem ID:5702798
Update Time:2025-04-19
2,4-Dichloroacetophenone Oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,4-dichlorophenyl)-, oxime
- 2,4-DICHLOROACETOPHENONE OXIME
- 2',4'-dichloroacetophenone oxime
- CHEMBL3209800
- CCG-250696
- A837220
- (NE)-N-[1-(2,4-dichlorophenyl)ethylidene]hydroxylamine
- HMS555K12
- 1-(2,4-dichlorophenyl)ethanone oxime
- DTXSID101323860
- WCA51667
- (Z)-N-[1-(2,4-DICHLOROPHENYL)ETHYLIDENE]HYDROXYLAMINE
- SCHEMBL4306902
- MLS000860743
- 1-(2,4-dichlorophenyl)ethan-1-one oxime
- MFCD00465889
- SMR000459527
- 1-(2,4-dichlorophenyl)ethanoneoxime
- 71516-67-1
- 2,4-Dichloroacetophenone Oxime
-
- MDL： MFCD00068065
- Inchi： 1S/C8H7Cl2NO/c1-5(11-12)7-3-2-6(9)4-8(7)10/h2-4,12H,1H3/b11-5+
- InChI Key： SIHFUCIFLOLJFU-VZUCSPMQSA-N
- SMILES： ClC1C=C(C=CC=1/C(/C)=N/O)Cl
Computed Properties
- Exact Mass: 202.99000
- Monoisotopic Mass: 202.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- Melting Point: 148 °C
- PSA: 32.59000
- LogP: 3.19160
2,4-Dichloroacetophenone Oxime Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
2,4-Dichloroacetophenone Oxime Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2,4-Dichloroacetophenone Oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D431640-50mg |
2,4-Dichloroacetophenone Oxime |
71516-67-1 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | D431640-100mg |
2,4-Dichloroacetophenone Oxime |
71516-67-1 | 100mg |
$110.00 | 2023-05-18 | ||
| Fluorochem | 075984-1g |
2',4'-Dichloroacetophenone oxime |
71516-67-1 | 98% | 1g |
￡148.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1259863-1g |
2,4-DICHLOROACETOPHENONE OXIME |
71516-67-1 | 98% | 1g |
$475 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1259863-250mg |
2,4-DICHLOROACETOPHENONE OXIME |
71516-67-1 | 98% | 250mg |
$295 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1259863-1g |
2,4-DICHLOROACETOPHENONE OXIME |
71516-67-1 | 98% | 1g |
$500 | 2025-02-27 | |
| A2B Chem LLC | AH14288-250mg |
1-(2,4-Dichlorophenyl)ethanone oxime |
71516-67-1 | 98% | 250mg |
$125.00 | 2024-04-19 | |
| A2B Chem LLC | AH14288-1g |
1-(2,4-Dichlorophenyl)ethanone oxime |
71516-67-1 | 98% | 1g |
$245.00 | 2024-04-19 | |
| 1PlusChem | 1P00FBRK-250mg |
2,4-Dichloroacetophenone oxime |
71516-67-1 | 98% | 250mg |
$131.00 | 2025-02-27 | |
| 1PlusChem | 1P00FBRK-1g |
2,4-Dichloroacetophenone oxime |
71516-67-1 | 98% | 1g |
$255.00 | 2025-02-27 |
2,4-Dichloroacetophenone Oxime Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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